Cas no 858233-18-8 (1,7-Dimethyl-1H-indole-2-carboxylic acid)

• Product name: 1,7-Dimethyl-1H-indole-2-carboxylic acid
• CAS No: 858233-18-8
• MF: C₁₁H₁₁NO₂
• MW: 189.21054
• MDL: MFCD11505307
• CID: 1074088
• PubChem ID: 25219418

1,7-Dimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,7-Dimethyl-1H-indole-2-carboxylic acid
• 1,7-dimethyl-1H-indole-2-carboxylicacid
• DTXSID80649234
• AKOS005171411
• CS-0322309
• SCHEMBL10233030
• MFCD11505307
• LS-01886
• 1,7-dimethylindole-2-carboxylic acid
• 858233-18-8
• ALBB-005035
• STK501553
• G69406

• MDL： MFCD11505307
• Inchi： InChI=1S/C11H11NO2/c1-7-4-3-5-8-6-9(11(13)14)12(2)10(7)8/h3-6H,1-2H3,(H,13,14)
• InChI Key： IORFLRMMPCRQJM-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)C=C(C(=O)O)N2C

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų
• XLogP3: 2.4

1,7-Dimethyl-1H-indole-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives